Cas no 2758002-23-0 (tert-butyl N-(2-oxocyclohex-3-en-1-yl)carbamate)

• Product Name: tert-butyl N-(2-oxocyclohex-3-en-1-yl)carbamate
• CAS No: 2758002-23-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6001156
• PubChem ID: 67650108
• Update Time: 2025-05-20

tert-butyl N-(2-oxocyclohex-3-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8645381
• 2758002-23-0
• tert-butyl N-(2-oxocyclohex-3-en-1-yl)carbamate
• EN300-37336338

• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-8-6-4-5-7-9(8)13/h5,7-8H,4,6H2,1-3H3,(H,12,14)
• InChI Key： SOBOAQXEAWHDLU-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C=CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(2-oxocyclohex-3-en-1-yl)carbamate

tert-butyl N-(2-oxocyclohex-3-en-1-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2758002-23-0, commonly referred to as tert-butyl N-(2-oxocyclohex-3-en-1-yl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of carbamic acid, featuring a tert-butyl group and a cyclohexenone moiety, which contributes to its unique chemical properties and potential applications. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

The tert-butyl N-(2-oxocyclohex-3-en-1-yl)carbamate structure is characterized by a cyclohexenone ring fused with an enamine group, creating a rigid and planar structure that enhances its stability and reactivity. The presence of the tert-butyl group adds steric bulk, which can influence the molecule's solubility and bioavailability. This structural feature has been exploited in the design of drugs targeting specific receptors or enzymes, where steric hindrance plays a critical role in binding affinity.

Recent research has focused on the synthesis and characterization of tert-butyl N-(2-oxocyclohex-3-en-1-yl)carbamate, with particular emphasis on its potential as a precursor for more complex molecules. For instance, studies have demonstrated its utility in the construction of bioactive compounds with anti-inflammatory and antioxidant properties. These findings underscore its importance in drug discovery pipelines, where simple yet versatile building blocks are essential for creating novel therapeutic agents.

In addition to its pharmacological applications, tert-butyl N-(2-oxocyclohex-3-en-1-yli carbamate) has shown promise in materials science. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for polymer synthesis and cross-linking reactions. Researchers have explored its use in creating biodegradable polymers, which could find applications in biomedical devices and sustainable packaging materials.

The synthesis of tert-butyl N-(2 oxocyclohex 3 en 1 yl)carbamate typically involves multi-step processes that combine principles from both organic and bioorganic chemistry. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes, reducing the overall cost and ecological footprint associated with its manufacture.

From a biochemical perspective, tert-butyl N-(2 oxocyclohex 3 en 1 yl)carbamate exhibits interesting interactions with cellular components. Studies have shown that it can modulate enzyme activity by binding to specific active sites, potentially offering new avenues for the development of enzyme inhibitors. This property is particularly relevant in the context of diseases associated with abnormal enzyme function, such as certain types of cancer and neurodegenerative disorders.

Moreover, the compound's ability to undergo various post-synthetic modifications has opened up new possibilities for functionalization. By introducing additional functional groups or altering existing ones, researchers can tailor the molecule's properties to suit specific applications. This flexibility is a hallmark of modern medicinal chemistry, where adaptability is key to addressing diverse therapeutic challenges.

In conclusion, tert-butyl N-(2 oxocyclohex 3 en 1 yl)carbamate stands out as a versatile and multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for scientists seeking innovative solutions in drug discovery, materials science, and beyond.